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Compound of Interest

Compound Name: ASN04885796

Cat. No.: B1665289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ASN04885796 is a potent and specific agonist for the G protein-coupled receptor 17 (GPR17).

[1][2][3] With an EC50 of 2.27 nM for GPR17-mediated GTPγS binding, this small molecule

provides a powerful tool for investigating the roles of GPR17 in various biological processes.[1]

[2][3] Notably, ASN04885796 has demonstrated neuroprotective effects, making it a compound

of interest for studying neurological disorders such as cerebral ischemia and demyelinating

diseases.[1][2][4][5] The GPR17 receptor is crucial in oligodendrocyte development and

myelination and has also been identified as a potential therapeutic target in glioblastoma.[6][7]

[8][9][10]

Three-dimensional (3D) organoid culture systems have emerged as invaluable tools in

biomedical research, offering a more physiologically relevant model compared to traditional 2D

cell cultures. These self-organizing structures mimic the architecture and function of native

tissues, providing a robust platform for disease modeling, drug screening, and developmental

biology studies. This document provides detailed application notes and protocols for the

utilization of ASN04885796 in 3D organoid culture systems, with a particular focus on neural

and glioblastoma organoids.
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Property Value Reference

Molecular Formula C28H28FN5O4 [11]

Molecular Weight 517.55 g/mol [1][11]

Target
G protein-coupled receptor 17

(GPR17)
[1][2][3][12]

Activity Agonist [1][2][3][12]

EC50
2.27 nM (for GPR17 induced

GTPγS binding)
[1][2][3]

Solubility
DMSO: 80 mg/mL (154.57

mM)
[1]

Storage
Stock solution at -80°C for 6

months; -20°C for 1 month
[2]

Signaling Pathways
ASN04885796, as a GPR17 agonist, is anticipated to modulate downstream signaling

pathways critical in neural development and cancer progression. The activation of GPR17 can

influence several key pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and

calcium signaling.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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